Cas no 2034316-88-4 (N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide)

• Product Name: N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide
• CAS No: 2034316-88-4
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5333746
• Update Time: 2025-06-10

N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide
• N-cyclopropyl-2-(2-methoxyethoxy)pyridine-4-carboxamide
• Z1609172495

• Inchi： 1S/C12H16N2O3/c1-16-6-7-17-11-8-9(4-5-13-11)12(15)14-10-2-3-10/h4-5,8,10H,2-3,6-7H2,1H3,(H,14,15)
• InChI Key： PUPFUUHHQOJQBD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C=1)OCCOC)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 256
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4

Additional information on N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide

Comprehensive Overview of N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034316-88-4)

N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034316-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique isonicotinamide core and cyclopropyl substituent, exhibits promising potential in drug discovery and material science. Its structural features, including the methoxyethoxy side chain, contribute to its solubility and bioavailability, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide has surged due to its applications in small-molecule therapeutics and precision agriculture. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug development. The compound's CAS No. 2034316-88-4 serves as a critical identifier in patent filings and regulatory documentation, highlighting its commercial and scientific relevance.

The synthesis of N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide involves multi-step organic reactions, often leveraging amide coupling and etherification techniques. Its molecular weight and logP value are frequently discussed in QSAR studies, reflecting its balanced hydrophilicity-lipophilicity profile. These properties are crucial for optimizing drug delivery systems, a hot topic in nanomedicine and bioconjugation research.

From an industrial perspective, CAS No. 2034316-88-4 is often referenced in high-throughput screening libraries. Its structural motif shares similarities with FDA-approved drugs, sparking debates about repurposing strategies in the pharmaceutical sector. Additionally, its metabolic stability and CYP450 interactions are actively investigated, addressing growing concerns about drug-drug interactions in polypharmacy scenarios.

Environmental scientists have also examined N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide for its biodegradation pathways, responding to global emphasis on green chemistry. Its ecotoxicological profile remains a focus area, particularly in light of stringent REACH regulations and OECD guidelines for chemical safety assessment.

Analytical characterization of this compound typically employs LC-MS and NMR spectroscopy, with researchers frequently searching for HPLC purification methods and spectral data interpretation techniques. The methoxyethoxy moiety's conformational flexibility often prompts discussions about molecular docking studies and 3D pharmacophore modeling.

In academic circles, N-cyclopropyl-2-(2-methoxyethoxy)isonicotinamide serves as a valuable chemical probe for studying protein-ligand interactions. Its applications in fragment-based drug design resonate with current AI-driven drug discovery initiatives, where computational chemistry tools accelerate lead optimization.

The compound's patent landscape reveals strategic filings across oncological and neurodegenerative disease domains, coinciding with rising investments in personalized medicine. Its structure-activity relationship (SAR) data frequently appears in medicinal chemistry literature, particularly in journals focusing on heterocyclic compounds.

Supply chain professionals tracking CAS No. 2034316-88-4 note its inclusion in custom synthesis catalogs, with manufacturers emphasizing cGMP compliance and scale-up protocols. These aspects gain prominence amid growing scrutiny of API manufacturing standards and quality by design (QbD) principles.

Emerging research explores the compound's potential in bioorthogonal chemistry, where its reactivity profile enables innovative bioconjugation strategies. This aligns with cutting-edge developments in antibody-drug conjugates (ADCs) and theranostic agents, addressing the pharmaceutical industry's push toward multifunctional therapeutics.